Cas no 2309464-13-7 (2-({2-[(Benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic acid
• CAS No: 2309464-13-7
• MF: C₂₂H₂₃BrN₂O₅
• MW: 475.332425355911
• CID: 6139331
• PubChem ID: 165739864
• Update Time: 2025-10-19

2-({2-[(Benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429505
• 2309464-13-7
• 2-({2-[(benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic acid
• 2-({2-[(Benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic acid

• Inchi： 1S/C22H23BrN2O5/c23-18-10-24-9-6-17(18)22(30-12-19(26)27)8-7-21(13-22)14-25(15-21)20(28)29-11-16-4-2-1-3-5-16/h1-6,9-10H,7-8,11-15H2,(H,26,27)
• InChI Key： VSFDTJPSNLBUQY-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2(CN(C(=O)OCC3C=CC=CC=3)C2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 474.07903g/mol
• Monoisotopic Mass: 474.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic acid

Professional Introduction of Compound CAS No. 2309464-13-7: 2-({2-[(Benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic Acid

The compound identified as CAS No. 2309464-13-7, known as 2-({2-[(Benzyloxy)carbonyl]-6-(3-bromopyridin-4-yl)-2-azaspiro[3.4]octan-6-yl}oxy)acetic acid, is a highly specialized chemical entity with potential applications in the field of biopharmaceuticals and drug discovery. This compound belongs to a unique class of molecules characterized by its complex spirocyclic structure, which combines elements of both bicyclic and fused ring systems. The presence of the benzyloxy group, carbonyl moiety, and 3-bromopyridin-4-yl substituent makes it a versatile platform for exploring various biological interactions.

Recent advancements in spirocyclic chemistry have highlighted the importance of such structures in drug design. Spirocycles are known to offer advantages such as increased molecular complexity, improved bioavailability, and enhanced target engagement. The 2-azaspiro[3.4]octane core in this compound is particularly notable for its rigid yet flexible nature, which can be exploited to position functional groups optimally for interaction with biological targets.

The benzyloxy carbonyl group (commonly referred to as a BOC protecting group) plays a critical role in peptide synthesis and related applications. Its inclusion in this compound suggests potential utility in peptidomimetic design or as a protective group during synthetic steps. Additionally, the 3-bromopyridin-4-yl substituent introduces aromaticity and electronic properties that could facilitate interactions with enzymes or receptors through π-interactions or hydrogen bonding.

Recent studies have demonstrated the utility of similar compounds in enzyme inhibition and signal transduction pathways. For instance, pyridine derivatives have shown promise as inhibitors of kinases and other enzyme classes due to their ability to modulate enzymatic activity through strategic positioning of functional groups. The bromine atom at position 3 on the pyridine ring may also contribute to metabolic stability and target selectivity, making it a valuable feature in drug development.

Another key aspect of this compound is its acidic functionality (the acetic acid group). This moiety can participate in hydrogen bonding and potentially serve as a site for further functionalization, such as converting it into an ester or amide. Such modifications could enhance lipophilicity, solubility, or bioavailability, all of which are critical factors in drug development.

Research into spirocyclic compounds has also explored their potential as membrane-active agents and transporters. The combination of hydrophobic and hydrophilic elements in this compound suggests it could act as a lipophilic anchor or a carrier molecule, enabling the delivery of therapeutic agents across biological barriers.

Furthermore, the benzyloxy group is known to enhance steric hindrance, which can reduce off-target interactions and improve selectivity. This makes it a valuable component in the design of highly selective drugs targeting specific pathways or receptors.

In summary, CAS No. 2309464-13-7 represents an innovative chemical entity with a unique combination of structural features that make it a promising candidate for drug discovery and biomedical research. Its spirocyclic core, functional substituents, and versatile chemistry provide a solid foundation for exploring its potential in various therapeutic areas. Ongoing studies are expected to further elucidate its biological properties and expand its applications in the field of biopharmaceuticals.